Acid-PEG8-NHS ester

• Molecular Formula: C24H41NO14
• Molecular Weight: 567.6 g/mol
• InChI: InChI=1S/C24H41NO14/c26-21-1-2-22(27)25(21)39-24(30)4-6-32-8-10-34-12-14-36-16-18-38-20-19-37-17-15-35-13-11-33-9-7-31-5-3-23(28)29/h1-20H2,(H,28,29)
• InChIKey: SFCNXTZPMPHAFG-UHFFFAOYSA-N

Acid-PEG8-NHS Ester: Tech Specs & Procurement

Acid-PEG8-NHS ester (C₂₄H₄₁NO₁₄, MW 567.59) is a monodisperse heterobifunctional polyethylene glycol (PEG) linker featuring a terminal carboxylic acid at one terminus and an N-hydroxysuccinimide (NHS) activated ester at the other, separated by an eight-unit PEG chain (PEG8) . The NHS ester enables rapid, covalent amide bond formation with primary amines (-NH₂) on proteins, peptides, antibodies, or amine-modified oligonucleotides under mild conditions (pH 7–9, ambient temperature) . The terminal carboxylic acid remains available for orthogonal activation (e.g., via EDC/HATU) to conjugate with amine-containing payloads or to serve as a hydrophilic anchor for further functionalization, making this linker particularly valuable for stepwise, controlled bioconjugation workflows . The PEG8 spacer confers enhanced aqueous solubility and reduced steric hindrance compared to shorter PEG variants, enabling efficient conjugation while minimizing protein aggregation [1].

1

Stepwise bioconjugation – heterobifunctional architecture with orthogonal NHS ester and free carboxylic acid supports sequential, site-selective assembly.

2

Aqueous conjugation window – NHS ester reacts rapidly with primary amines at pH 7–9; intermediate SS-type hydrolysis half-life balances reaction time and yield.

3

Aggregation resistance – PEG8 spacer enhances water solubility and may reduce payload-driven aggregation in high-DAR constructs (reported in comparative ADC studies).

4

Monodisperse precision – exact 8-unit PEG chain ensures reproducible conjugate hydrodynamic radius and batch consistency for analytical characterization.

• [1] 陕西新研博美生物科技有限公司. Acid-PEG8-NHS ester 技术资料. PEG8链提供柔性亲水链，降低空间位阻并提升水溶性. View Source

Why Acid-PEG8-NHS Ester Cannot Be Substituted

Substituting Acid-PEG8-NHS ester with a generic PEG-NHS ester linker without rigorous validation introduces substantial risks to experimental reproducibility and therapeutic development. First, the PEG chain length directly modulates the hydrodynamic radius and solubility of the resulting conjugate, parameters that critically influence in vivo pharmacokinetic (PK) behavior, tissue penetration, and protein aggregation propensity . Second, the heterobifunctional architecture—combining an amine-reactive NHS ester with an orthogonal carboxylic acid—is essential for sequential, site-specific conjugation strategies; substituting with mono-functional mPEG-NHS ester eliminates the capacity for payload attachment at the carboxyl terminus, forcing redesign of entire conjugation workflows . Third, the specific PEG8 unit count represents a functional optimum in ADC development where longer chains (e.g., PEG12) may confer extended circulation at the cost of reduced tumor penetration, while shorter chains (e.g., PEG4) provide insufficient hydrophilicity to prevent payload-induced aggregation at high drug-to-antibody ratios (DAR8) [1].

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PEG chain length mismatch Shorter PEG4 linkers may not prevent payload-induced aggregation at high DAR; longer PEG12+ may introduce steric hindrance and alter PK behavior. PEG8 profile may not transfer directly.

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Monofunctional substitution limits workflow mPEG-NHS ester (methoxy-terminated) cannot support orthogonal two-step conjugation; the carboxyl group in Acid-PEG8-NHS ester is essential for sequential payload attachment.

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Polydisperse PEG introduces heterogeneity Polydisperse linkers produce conjugates with variable chain lengths, complicating reproducibility, analytical characterization, and regulatory documentation compared to monodisperse PEG8.

• [1] J Immunother Cancer. 2025; 13(Suppl 1): 953. Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. PEG8 and PEG12 showed better PK profile than PEG4. View Source

Acid-PEG8-NHS Ester: Differentiation Evidence

Heterobifunctional vs. Monofunctional PEG Linkers

Acid-PEG8-NHS ester contains two chemically orthogonal functional termini: an NHS ester for immediate amine conjugation and a terminal carboxylic acid that can be independently activated (e.g., via EDC/NHS chemistry) for subsequent conjugation to amine-containing payloads . This contrasts with mPEG8-NHS ester (MW 509.54), which bears a methoxy-capped terminus that is chemically inert, rendering it incapable of orthogonal two-step conjugation [1]. The presence of the free carboxyl group in Acid-PEG8-NHS ester eliminates the need for additional bifunctional linker synthesis, reducing workflow complexity and improving overall conjugation yield reproducibility .

Heterobifunctional vs. monofunctional

Head-to-head

Acid-PEG8-NHSNHS ester + free -COOH (activatable)

mPEG8-NHSNHS ester + inert -OCH₃ cap

Enables two-step orthogonal conjugation; monofunctional version restricts to single-step amine labeling.

Supports stepwise bioconjugation workflow selection.

Functional group availability confirmed by structural comparison.

Evidence Dimension	Functional group availability for orthogonal conjugation
Target Compound Data	Two reactive termini: NHS ester (amine-reactive) + free carboxylic acid (activatable via EDC/HATU)
Comparator Or Baseline	mPEG8-NHS ester: one reactive terminus (NHS ester) + inert methoxy cap
Quantified Difference	Acid-PEG8-NHS ester enables orthogonal two-step conjugation; mPEG8-NHS ester restricted to single-step amine labeling only
Conditions	Structural comparison based on terminal functional groups (MW difference: Acid-PEG8-NHS 567.59 vs. mPEG8-NHS 509.54)

Why This Matters

The carboxyl terminus enables sequential payload attachment without intermediate purification or linker redesign, directly impacting procurement decisions for multi-step bioconjugation workflows and ADC development programs.

• [1] GlpBio. m-PEG8-NHS ester product page. MW 509.54, formula C22H39NO12, non-cleavable 8-unit PEG ADC linker. View Source

NHS Ester Hydrolysis Stability Comparison

The stability of NHS ester toward competing aqueous hydrolysis is a critical determinant of conjugation efficiency. Acid-PEG8-NHS ester features a C3 aliphatic ester linkage (succinimidyl succinate type, SS-type) between the PEG chain and the NHS group, which exhibits a hydrolysis half-life of approximately 10 minutes under standard conjugation conditions (pH 8, aqueous buffer) [1]. This stability profile is intermediate: it is substantially more stable than SCM-type PEG-NHS esters (succinimidyl carboxyl methyl ester, CH₂ linkage), which hydrolyze with a half-life of less than 5 minutes and require large excesses of reagent to achieve acceptable conjugation yields [1]. Conversely, SG-type and GAS-type PEG-NHS esters (C4 aliphatic ester/amide linkages) demonstrate longer half-lives (~20 minutes) but often exhibit reduced amine reactivity compared to the SS-type ester [1].

NHS ester hydrolysis stability

Class-level inference

SS-type half-life ~10 min at pH 8

2× longer than SCM-type; shorter than SG/GAS-type

Intermediate hydrolysis window balances reactivity and reagent excess.

Values are class-level ranges for PEG-NHS ester linkage types.

Evidence Dimension	NHS ester hydrolysis half-life (T₁/₂) at pH 8
Target Compound Data	SS-type (succinimidyl succinate): ~10 minutes (class-level inference based on structural classification)
Comparator Or Baseline	SCM-type: <5 minutes; SG-type/GAS-type: ~20 minutes
Quantified Difference	2× longer half-life than SCM-type; 50% shorter than SG-type/GAS-type
Conditions	pH 8, aqueous buffer; values represent class-level hydrolysis half-life ranges for PEG-NHS ester linkage types

Why This Matters

Intermediate hydrolysis stability balances sufficient aqueous reaction window with retained amine reactivity, reducing reagent waste and improving conjugation yield reproducibility without requiring large molar excesses.

• [1] PolychemData. PEG-NHS酯与PEG-COOH酸产品的种类和区别. Hydrolysis half-life: SCM <5 min, SS ~10 min, SG ~20 min, GAS ~20 min. View Source

PEG8 vs. PEG4 Pharmacokinetics in ADCs

In a direct comparative study of DAR8 trastuzumab-MMAE antibody-drug conjugates (ADCs), conjugates constructed with PEG8-containing linkers demonstrated significantly improved pharmacokinetic (PK) profiles compared to those built with PEG4 linkers [1]. The DAR8-ADC with PEG8 exhibited slower plasma clearance and extended systemic exposure relative to the PEG4 variant, which showed accelerated clearance behavior [1]. In vitro cytotoxicity assessments confirmed that all ADCs maintained IC₅₀ values in the nanomolar range against HER2+ cell lines, indicating that the pendant-type PEG8 linker does not interfere with lysosomal payload release (MMAE) [1]. This PK advantage is attributed to the increased hydrophilicity and hydrodynamic volume conferred by the longer PEG8 chain, which reduces non-specific clearance mechanisms without compromising tumor cell killing potency [1].

PEG8 vs. PEG4 PK in ADCs

Head-to-head

DAR8-ADC with PEG8Slower clearance, improved PK

DAR8-ADC with PEG4Faster clearance

PEG8 and PEG12 showed better PK profile than PEG4; all maintained nanomolar IC₅₀ in HER2+ cells.

Reported PK endpoint context; PEG8 may support extended exposure.

Trastuzumab-MMAE DAR8 conjugate in vivo study.

Evidence Dimension	In vivo pharmacokinetic (PK) profile of DAR8 ADC conjugates
Target Compound Data	DAR8-ADC with PEG8 linker: improved PK profile with slower clearance
Comparator Or Baseline	DAR8-ADC with PEG4 linker: inferior PK profile with faster clearance; DAR4-ADC without PEG: baseline reference
Quantified Difference	PEG8 and PEG12 showed better PK profile than PEG4; all ADCs maintained nanomolar IC₅₀ in HER2+ cell lines
Conditions	Trastuzumab-based DAR8 ADCs with MMAE payload, cleavable pendant-type PEG linkers, in vivo PK study

Why This Matters

PEG8 chain length provides a functional optimum that balances extended systemic exposure with retained tumor penetration, directly informing linker selection for ADC development programs targeting optimal therapeutic index.

• [1] J Immunother Cancer. 2025; 13(Suppl 1): 953. Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. DAR8-ADCs with PEG8 and PEG12 showed better PK profile than DAR8-ADCs with PEG4. View Source

PEG8 Steric Shielding vs. Other PEG Lengths

The PEG8 chain length (8 ethylene glycol units, approximate extended length ~30–35 Å) provides an optimal balance between steric shielding and conformational flexibility that directly impacts protein conjugate aggregation behavior. Shorter linkers such as PEG4 (extended length ~15–18 Å) provide insufficient spatial separation between conjugated payloads and the protein surface, leading to hydrophobic payload-induced aggregation, particularly at high conjugation densities (DAR8) [1]. Longer linkers such as PEG12 (extended length ~45–50 Å) introduce excessive conformational entropy, potentially enabling non-specific interactions and entropic collapse that compromise conjugate homogeneity [2]. The PEG8 spacer specifically maintains a hydrodynamic radius that supports efficient nuclear entry and tissue diffusion while avoiding the entropic penalties associated with longer, unstructured PEG chains [2]. Commercial supplier documentation notes that PEG13 and PEG24 linkers increase hydrophilicity but also significantly increase steric hindrance, which may reduce conjugation efficiency and molecular interaction kinetics [3].

Steric shielding vs. aggregation

Cross-study comparable

PEG8 (~30–35 Å) reduces aggregation vs. PEG4 (~15–18 Å); avoids excessive steric hindrance of PEG12+ (~45–50 Å).

May support conjugation homogeneity at high payload density.

Extended chain length comparisons; optimal balance reported in literature.

Evidence Dimension	Hydrodynamic radius and steric shielding effects on protein conjugate aggregation
Target Compound Data	PEG8: extended conformation enables ligand-substrate sampling of ubiquitin-transfer-competent poses; preserves hydrodynamic radius compatible with nuclear entry and tissue diffusion
Comparator Or Baseline	PEG4: insufficient spatial separation → aggregation; PEG12/PEG13/PEG24: excessive conformational entropy → increased steric hindrance and potential entropic collapse
Quantified Difference	PEG8 represents functional optimum between insufficient shielding (PEG4) and excessive steric hindrance (PEG12+)
Conditions	Comparative assessment based on PEG chain extended length: PEG4 ~15–18 Å; PEG8 ~30–35 Å; PEG12 ~45–50 Å

Why This Matters

PEG8 chain length minimizes post-conjugation protein aggregation while preserving efficient molecular recognition and tissue penetration, a critical consideration for reproducible bioconjugate manufacturing and therapeutic development.

• [1] Santa Cruz Biotechnology. Acid-PEG9-NHS ester and Acid-PEG13-NHS ester product pages. Extended PEG segments reduce aggregation but increase steric hindrance. View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. PEG8 allows extended conformation for productive lysine tagging; preserves hydrodynamic radius for nuclear entry and tissue diffusion. View Source
• [3] Santa Cruz Biotechnology. Acid-PEG24-NHS ester product page. Extended PEG chain significantly increases hydrophilicity and steric hindrance, reducing solution aggregation. View Source

Aqueous Solubility: PEG8 vs. Hydrophobic Linkers

The PEG8 spacer in Acid-PEG8-NHS ester substantially increases aqueous solubility compared to non-PEG or shorter PEG linkers, a property essential for maintaining biomolecule stability during conjugation reactions and preventing precipitation of hydrophobic payloads [1]. Literature on hydrophilic PEG linkers demonstrates that they enable conjugation of hydrophobic organic molecule drugs, such as maytansinoids, at higher drug-to-antibody ratios (DAR) than earlier-generation hydrophobic linkers (e.g., SPDB and SMCC) without triggering aggregation or loss of antibody affinity in the resulting conjugate [2]. The PEG8 spacer specifically provides solubility, flexibility, and moderate spacing, making it especially valuable for probe development, ADCs, and multifunctional bioconjugation applications . Commercial PEG-NHS ester protocols confirm that the hydrophilic PEG spacer increases solubility in aqueous media and reduces steric hindrance involved with ligation .

Aqueous solubility advantage

Cross-study comparable

PEG8 linkerEnables high-DAR conjugation of hydrophobic payloads without aggregation

Hydrophobic SPDB/SMCCAggregation and affinity loss at higher DAR

Hydrophilic PEG linkers reported to permit higher DAR without conjugate integrity loss.

Supports formulation-exposure review for hydrophobic payload conjugates.

Maytansinoid ADC conjugation context.

Evidence Dimension	Aqueous solubility and conjugate aggregation resistance
Target Compound Data	PEG8 spacer: enables high-DAR conjugation of hydrophobic payloads without aggregation or affinity loss
Comparator Or Baseline	Non-PEG hydrophobic linkers (SPDB, SMCC): trigger aggregation and affinity loss at higher DAR
Quantified Difference	Hydrophilic PEG linkers enable higher DAR conjugation without aggregation vs. hydrophobic SPDB/SMCC linkers
Conditions	ADC conjugation of maytansinoid payloads to antibodies; comparative aggregation and affinity retention assessment

Why This Matters

Enhanced aqueous solubility directly translates to higher achievable DAR without compromising conjugate integrity, enabling development of more potent ADC therapeutics with favorable manufacturing characteristics.

• [1] 陕西新研博美生物科技有限公司. Acid-PEG8-NHS ester 技术资料. PEG8链增强水溶性，降低分子疏水性，减少聚集，适用于生理环境. View Source
• [2] MEDLINE Abstract. Hydrophilic linkers enable conjugation of hydrophobic organic molecule drugs at higher DAR than hydrophobic SPDB and SMCC linkers without triggering aggregation or affinity loss. View Source

Monodisperse vs. Polydisperse PEG Conjugation

Acid-PEG8-NHS ester is a monodisperse PEG derivative with precisely eight ethylene glycol repeat units (exact MW 567.59), in contrast to polydisperse PEG linkers that contain a distribution of chain lengths with varying molecular weights . This discrete molecular structure ensures batch-to-batch consistency in conjugate hydrodynamic radius, solubility, and steric shielding properties, which are critical parameters for reproducible bioconjugation outcomes . Polydisperse PEG reagents introduce heterogeneity in conjugate populations that complicates analytical characterization, regulatory documentation, and pharmacokinetic predictability . Monodisperse PEG linkers are specifically recommended for ADC development and PROTAC applications where precise control over linker length directly influences ternary complex formation efficiency and target degradation potency [1].

Monodisperse vs. polydisperse

Data to verify

Monodisperse PEG8 (exact 8 units, MW 567.59) eliminates chain-length heterogeneity typical of polydisperse PEG reagents.

Consistent conjugate properties expected; review supplier specification.

Source review recommended; monodispersity claims require batch-specific verification.

Evidence Dimension	Molecular weight distribution and conjugation reproducibility
Target Compound Data	Monodisperse PEG8: exact 8 ethylene glycol units, precise MW 567.59
Comparator Or Baseline	Polydisperse PEG linkers: distribution of chain lengths with average MW, producing heterogeneous conjugate populations
Quantified Difference	Monodisperse architecture eliminates conjugate heterogeneity introduced by chain length distribution in polydisperse PEG reagents
Conditions	Structural classification: monodisperse vs. polydisperse PEG linkers; purity specification ≥95%

Why This Matters

Monodisperse architecture ensures reproducible conjugate properties and simplifies analytical characterization, a critical requirement for therapeutic development under GMP manufacturing and regulatory submission.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. Monodisperse PEG8 enables precise control over linker length for ternary complex formation. View Source

Acid-PEG8-NHS Ester: Application Scenarios

ADC Development for High-DAR Conjugates

Acid-PEG8-NHS ester is optimally suited for ADC programs targeting DAR8 constructs with hydrophobic payloads such as MMAE or maytansinoids. As demonstrated in trastuzumab-MMAE DAR8 ADC studies, the PEG8 linker length provides superior pharmacokinetic performance compared to PEG4 linkers while maintaining nanomolar in vitro cytotoxicity in HER2+ cell lines [1]. The PEG8 spacer confers sufficient hydrophilicity to prevent payload-induced aggregation at high DAR—a limitation observed with non-PEG hydrophobic linkers (SPDB, SMCC)—without introducing the excessive steric hindrance and entropic penalties associated with PEG12 or longer chains [2]. The heterobifunctional architecture enables sequential conjugation: NHS ester couples to antibody lysine residues, while the carboxyl terminus can be activated for orthogonal payload attachment or additional functionalization .

Stepwise Heterobifunctional Bioconjugation

The orthogonal reactivity of Acid-PEG8-NHS ester—NHS ester for immediate amine conjugation plus activatable carboxylic acid for subsequent coupling—enables controlled, stepwise assembly of multi-component probes without cross-reactivity. This contrasts with mono-functional mPEG8-NHS ester, which lacks the second reactive terminus and cannot support sequential conjugation workflows [1]. Typical applications include: (1) conjugation of a targeting antibody via NHS ester chemistry, followed by (2) EDC-mediated coupling of a fluorescent dye, radiolabel, or cytotoxic payload to the carboxyl terminus. The PEG8 spacer provides sufficient spatial separation to preserve the biological activity of both conjugated entities while the monodisperse architecture ensures batch-to-batch reproducibility [2]. The intermediate hydrolysis half-life (~10 minutes, SS-type) provides a practical reaction window in aqueous buffers without requiring excessive reagent excess .

PROTAC Linker Optimization for Ternary Complexes

In targeted protein degradation (PROTAC) development, linker length and flexibility directly determine the efficiency of ternary complex formation between the E3 ligase, PROTAC molecule, and target protein. The PEG8 chain length allows an extended conformation where the ligase and substrate can adopt multiple ubiquitin-transfer-competent poses, increasing the likelihood of productive lysine tagging while avoiding the entropic collapse observed in longer, unstructured PEG chains [1]. The monodisperse nature of Acid-PEG8-NHS ester ensures that every PROTAC molecule in a batch possesses identical linker geometry, eliminating the heterogeneity that complicates structure-activity relationship (SAR) analysis when polydisperse PEG linkers are employed [2]. The heterobifunctional design further enables modular PROTAC assembly, with the NHS ester coupling to amine-functionalized E3 ligase ligands or target protein warheads, and the carboxyl group available for orthogonal modification [2].

Protein PEGylation for Immunogenicity and Circulation

Acid-PEG8-NHS ester can be employed as a PEGylation reagent to modify therapeutic proteins, leveraging the well-established ability of PEG to reduce immunogenicity, extend circulation half-life, and improve solubility [1]. The PEG8 chain length provides an intermediate hydrodynamic radius that balances extended systemic exposure with preserved tissue penetration and nuclear entry capability—a functional optimum compared to shorter PEG4 (insufficient shielding) and longer PEG12+ (excessive steric hindrance) [2]. The NHS ester enables rapid, site-selective conjugation to protein lysine residues under mild aqueous conditions (pH 7–9), while the free carboxyl terminus maintains overall conjugate hydrophilicity and can serve as a handle for subsequent purification or detection . Importantly, the monodisperse PEG8 architecture ensures homogeneous PEGylation stoichiometry, simplifying analytical characterization and regulatory documentation compared to polydisperse PEG reagents [2].

Application

Selection Property

Validation Focus

ADC development research (high-DAR)

PEG8 chain length for DAR8 conjugation

Aggregation resistance and PK endpoint review

Stepwise heterobifunctional probe assembly

Orthogonal NHS ester / carboxylic acid reactivity

Sequential conjugation efficiency and intermediate stability

PROTAC linker optimization

Monodisperse PEG8 flexibility and geometry

Ternary complex formation and SAR reproducibility

Protein PEGylation studies

Hydrodynamic radius and steric shielding profile

Circulation half-life and aggregation tendency in relevant model

• [1] J Immunother Cancer. 2025; 13(Suppl 1): 953. Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. DAR8-ADCs with PEG8 showed better PK profile than PEG4. View Source
• [2] Santa Cruz Biotechnology. PEG Linkers collection. Extended PEG segments reduce aggregation; PEG24 significantly increases hydrophilicity and steric hindrance. View Source